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Compound of Interest

Compound Name: ARV-393
CAS No.: 2851885-95-3
Cat. No.: B15604898
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the solubility and
preparation of ARV-393 in Dimethyl Sulfoxide (DMSO). ARV-393 is a potent and orally
bioavailable PROTAC® (Proteolysis Targeting Chimera) designed to target the B-cell
lymphoma 6 (BCL6) protein for degradation.

Quantitative Solubility Data

The solubility of ARV-393 in DMSO can vary slightly between different suppliers and batches. It
Is crucial to use high-purity, anhydrous DMSO for optimal dissolution. The presence of moisture
can significantly reduce the solubility of the compound.
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Parameter MedchemExpress Selleck Chemicals InvivoChem
o 20 mg/mL (22.26 mM) 11.67 mg/mL (12.99
Solubility in DMSO 13 mg/mL][3]
[11[2] mM)[4]

Requires ultrasonic

treatment. Moisture-absorbing

Notes Hygroscopic DMSO DMSO reduces Requires sonication at
can impact solubility; solubility. Use fresh <60°C.[4]
use newly opened DMSO.[3]

DMSO.[1][2]

Mechanism of Action: BCL6 Degradation

ARV-393 functions as a BCL6 degrader by hijacking the ubiquitin-proteasome system.[1][5] It is
a bifunctional molecule composed of a ligand that binds to BCL6 and another ligand that
recruits the Cereblon (CRBN) E3 ubiquitin ligase.[6][7] This proximity induces the ubiquitination
of BCL6, marking it for degradation by the proteasome.[5][7] The degradation of BCL6, a key
transcriptional repressor involved in lymphomagenesis, leads to the inhibition of tumor cell
cycle progression and promotes cell differentiation.[8]
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ARV-393 Mechanism of Action

Experimental Protocols
Preparation of a 10 mM ARV-393 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of ARV-393 in DMSO.
Materials:

e ARV-393 powder (Molecular Weight: 898.42 g/mol )[1]
e Anhydrous/newly opened Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

» Vortex mixer

» Water bath sonicator

Protocol:

» Aliquoting ARV-393:

o Allow the vial of ARV-393 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Weigh out the desired amount of ARV-393 powder using a calibrated analytical balance in
a sterile environment. For 1 mL of a 10 mM stock solution, weigh out 0.898 mg of ARV-
393. For larger volumes, a table for preparing common concentrations is provided by
suppliers.[1][2]
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¢ Dissolution in DMSO:

o Add the appropriate volume of anhydrous DMSO to the vial containing the ARV-393
powder. To prepare a 10 mM stock solution, add 111.31 pL of DMSO per 1 mg of ARV-
393.[2]

o Vortex the solution for 1-2 minutes to facilitate dissolution.
e Sonication:

o To ensure complete dissolution, sonicate the solution in a water bath sonicator. It is
recommended to sonicate at a temperature below 60°C.[4]

o Sonicate in short bursts (e.g., 5-10 minutes) and visually inspect for any remaining
particulate matter. Repeat if necessary until the solution is clear.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[1][3]
Protect the solutions from light.[1][2]

General Protocol for Treating Cultured Cells with ARV-
393

This protocol provides a general workflow for treating adherent or suspension cells with a
DMSO stock solution of ARV-393.

Materials:
¢ 10 mM ARV-393 stock solution in DMSO
o Appropriate cell culture medium

e Cultured cells (adherent or suspension)
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o Multi-well plates or flasks

» Sterile serological pipettes and pipette tips
e Incubator (37°C, 5% CO2)

Protocol:

e Cell Seeding:

o Seed the cells at the desired density in a multi-well plate or flask and allow them to attach
(for adherent cells) or stabilize overnight in a 37°C, 5% COz2 incubator.

e Preparation of Working Solutions:
o Thaw the 10 mM ARV-393 stock solution at room temperature.

o Prepare serial dilutions of the ARV-393 stock solution in fresh cell culture medium to
achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control using the
same final concentration of DMSO in the medium.

e Cell Treatment:

o Remove the old medium from the cells (for adherent cells) or take an aliquot of the cell

suspension.

o Add the medium containing the desired final concentration of ARV-393 (or vehicle control)

to the cells.
o Gently mix the contents of the plate or flask.
e Incubation and Analysis:

o Return the cells to the incubator and incubate for the desired treatment duration.
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o Following incubation, proceed with the planned downstream analysis (e.g., cell viability
assay, western blotting for BCL6 levels, etc.).

Experimental Workflow and Logic

The following diagram illustrates a typical experimental workflow for evaluating the effect of
ARV-393 on cultured cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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